2-(3,3-Difluoropropyl)isoindoline-1,3-dione

• Molecular Formula: C11H9F2NO2
• Molecular Weight: 225.19 g/mol
• IUPAC Name: 2-(3,3-difluoropropyl)isoindole-1,3-dione
• InChI: InChI=1S/C11H9F2NO2/c12-9(13)5-6-14-10(15)7-3-1-2-4-8(7)11(14)16/h1-4,9H,5-6H2
• InChI Key: DCUDKIITNBIFNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCC(F)F

Description

2-(3,3-Difluoropropyl)isoindoline-1,3-dione (CAS: 1428154-33-9) is a fluorinated derivative of the isoindoline-1,3-dione scaffold. Its structure features a 3,3-difluoropropyl chain attached to the nitrogen atom of the isoindoline-1,3-dione core (Figure 1). The compound is commercially available from multiple suppliers, indicating its utility as a synthetic intermediate or pharmacological probe . The fluorine atoms at the 3,3-positions of the propyl group enhance lipophilicity and metabolic stability, which may influence its pharmacokinetic properties compared to non-fluorinated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,3-Difluoropropyl)isoindoline-1,3-dione typically involves the condensation of an aromatic primary amine with a maleic anhydride derivative. This reaction forms the isoindoline-1,3-dione scaffold. The process can be catalyzed by transition metals or organocatalysts to enhance efficiency and yield .

Industrial Production Methods

Industrial production of isoindoline-1,3-dione derivatives often employs solventless conditions to adhere to green chemistry principles. Simple heating and relatively quick reactions are used, followed by purification methods that minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-(3,3-Difluoropropyl)isoindoline-1,3-dione undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Used to alter the oxidation state of the compound.

Substitution: Commonly involves replacing a hydrogen atom with another functional group.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Conditions often involve nucleophiles like halides or amines.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution can produce various substituted isoindoline-1,3-diones .

Scientific Research Applications

2-(3,3-Difluoropropyl)isoindoline-1,3-dione has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its interactions with biological targets, such as dopamine receptors.

Industry: Utilized in the production of pharmaceuticals, herbicides, and dyes.

Mechanism of Action

The mechanism of action of 2-(3,3-Difluoropropyl)isoindoline-1,3-dione involves its interaction with specific molecular targets. For instance, it modulates dopamine receptors, which suggests its potential use as an antipsychotic agent. Additionally, it inhibits β-amyloid protein aggregation, indicating its capacity in treating Alzheimer’s disease .

Comparison with Similar Compounds

Structural Diversity and Substituent Effects

Isoindoline-1,3-dione derivatives exhibit diverse biological activities depending on their substituents. Below is a comparative analysis of key analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
2-(3,3-Difluoropropyl)isoindoline-1,3-dione	3,3-Difluoropropyl	C₁₂H₁₀F₂N O₂	238.21	High lipophilicity (CF₂ group)
2-Cyclopropylisoindoline-1,3-dione	Cyclopropyl	C₁₁H₉NO₂	187.20	Compact, rigid structure
2-(4-Bromophenyl)isoindoline-1,3-dione	4-Bromophenyl	C₁₄H₈BrNO₂	318.14	Aromatic bulk, potential halogen bonding
2-(3-(Benzylamino)propyl)isoindoline-1,3-dione	Benzylamino-hydroxypropyl	C₁₈H₁₉N₂O₃	311.36	Polar functional groups (OH, NH)
2-(4-Chlorophenylacryloyl)isoindoline-1,3-dione	4-Chlorophenylacryloyl	C₂₀H₁₃ClN O₃	350.78	Extended π-conjugation, electrophilic acryloyl group

Key Observations :

• Steric Effects : Bulky substituents (e.g., 4-bromophenyl) may hinder enzyme binding, whereas smaller groups (e.g., cyclopropyl) enhance synthetic versatility .

Insights :

• Claisen-Schmidt condensations (e.g., ) and epoxide ring-opening reactions () are common for introducing acryloyl or hydroxyalkyl groups.

Discussion :

• Fluorinated analogs like the target compound are understudied in the provided evidence but may exhibit enhanced metabolic stability for prolonged pharmacological effects.
• Arylacryloyl derivatives () showed micromolar-range inhibition of acetylcholinesterase, suggesting the target’s difluoropropyl group could modulate similar enzyme interactions .

Biological Activity

2-(3,3-Difluoropropyl)isoindoline-1,3-dione is a synthetic compound that belongs to the isoindoline family, characterized by a fused isoindoline ring system and a dione functional group. Its unique structural features contribute to its potential biological activities, particularly in medicinal chemistry. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-(3,3-Difluoropropyl)isoindoline-1,3-dione can be represented as follows:

• Chemical Formula : C$_{12}$H$_{10}$F$_2$N$_2$O$_2$
• Molecular Weight : 252.22 g/mol

Analgesic and Anti-inflammatory Properties

Research indicates that isoindoline derivatives exhibit significant analgesic and anti-inflammatory activities. Preliminary in silico studies suggest that 2-(3,3-Difluoropropyl)isoindoline-1,3-dione may share these properties. For example, similar compounds have shown potential in modulating pain pathways and inflammatory mediators.

Cholinesterase Inhibition

A notable area of interest is the compound's potential as an acetylcholinesterase (AChE) inhibitor. A study on isoindoline-1,3-dione derivatives demonstrated that several compounds exhibited significant AChE inhibitory activity with IC$_{50}$ values ranging from 1.12 μM to 24.67 μM . The mechanism involves interaction with both catalytic and peripheral active sites of the enzyme, which is crucial for developing treatments for Alzheimer's disease.

Compound Name	IC$_{50}$ (μM)	Remarks
2-(3-Fluoropropyl)isoindoline-1,3-dione	24.67 ± 1.74	Moderate activity against AChE
2-(3,3-Difluoropropyl)isoindoline-1,3-dione	TBD	Potential based on structural similarity
Donepezil	3.29 ± 0.85	Reference standard

The proposed mechanisms of action for 2-(3,3-Difluoropropyl)isoindoline-1,3-dione include:

• Interaction with Enzymes : Binding affinity studies have indicated that this compound may interact with key enzymes involved in pain modulation and inflammation.
• Neuroprotective Effects : Some derivatives have shown neuroprotective effects against oxidative stress-induced cell death in neuronal models .

Study on Isoindoline Derivatives

A series of isoindoline derivatives were synthesized and evaluated for their biological activities. The findings revealed that derivatives with specific substitutions exhibited enhanced AChE inhibitory activity compared to others . For instance:

• Compound with Phenyl Substitution : Showed the highest potency with an IC$_{50}$ of 1.12 μM against AChE.

Molecular Modeling Studies

Molecular docking studies have been conducted to predict the binding interactions of 2-(3,3-Difluoropropyl)isoindoline-1,3-dione with AChE. These studies suggest that the compound can effectively occupy both active sites of the enzyme, enhancing its potential as a therapeutic agent for neurodegenerative diseases .